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Compound of Interest

Compound Name: 2-Ethylhexyl isocyanate

CAS No.: 20392-34-1

Cat. No.: B1626854

Get Quote

This document provides an in-depth examination of the core physical properties of 2-
Ethylhexyl isocyanate (CAS No: 20392-34-1), a key intermediate in chemical synthesis.

Tailored for researchers, scientists, and professionals in drug development, this guide moves

beyond simple data presentation to offer insights into the causality behind these properties,

ensuring a robust understanding for safe and effective application.

Introduction and Molecular Context
2-Ethylhexyl isocyanate is an aliphatic isocyanate, a class of organic compounds

characterized by the functional group R-N=C=O.[1][2] Its molecular structure, consisting of a

branched eight-carbon alkyl group attached to the highly reactive isocyanate moiety, dictates its

physical behavior and chemical reactivity. Understanding properties such as boiling point and

density is not merely academic; it is fundamental to process design, reaction kinetics,

purification methodologies, and, most critically, safety protocols in the laboratory and industrial

settings. The reactivity of the isocyanate group makes it a valuable building block, but also

necessitates careful handling, for which a firm grasp of its physical characteristics is a

prerequisite.[2][3]
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Core Physical Properties
The primary physical constants for 2-Ethylhexyl isocyanate are summarized below. These

values are critical for predicting the compound's behavior under various experimental

conditions.

Physical Property Value Conditions

Boiling Point 190 °C
At standard atmospheric

pressure (lit.)

Density 0.887 g/mL At 25 °C (lit.)

Molecular Weight 155.24 g/mol -

Flash Point 70 °C Closed cup[4]

Analysis of Boiling Point
The boiling point of 190 °C is a direct consequence of the intermolecular forces governed by its

molecular structure. Several factors contribute to this specific value:

Molecular Weight: With a molecular weight of 155.24 g/mol , the compound possesses

significant London dispersion forces, which are the primary intermolecular interactions for the

non-polar alkyl portion of the molecule.

Polarity: The isocyanate (-N=C=O) group introduces a dipole moment, leading to dipole-

dipole interactions between molecules. These forces are stronger than dispersion forces

alone and contribute to elevating the boiling point above that of a comparable non-polar

alkane.

Molecular Structure: The "2-ethylhexyl" group is a branched alkyl chain. Branching tends to

lower the boiling point compared to a straight-chain isomer of the same molecular weight

(e.g., n-octyl isocyanate) because it reduces the surface area available for intermolecular

contact, thereby weakening the overall van der Waals forces.

The interplay of these factors—moderate molecular weight, the polarity of the isocyanate

group, and the steric hindrance from the branched chain—results in its characteristic boiling
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point.

Analysis of Density
The density of 0.887 g/mL at 25 °C indicates that 2-Ethylhexyl isocyanate is less dense than

water. This is a crucial consideration for any aqueous workup procedures, as it will form the

upper layer in an immiscible mixture. The density is typical for a liquid aliphatic compound of its

size and is determined by the mass of the molecule and the efficiency with which the molecules

can pack together in the liquid state. The branched structure can lead to less efficient packing

compared to a linear analogue, influencing its final density.

Authoritative Methodologies for Property
Determination
The trustworthiness of physical property data relies on standardized and validated

experimental protocols. The values cited for 2-Ethylhexyl isocyanate are determined using

well-established methodologies.

Experimental Protocol: Boiling Point Determination
The boiling point is determined by distillation, following principles outlined in methods such as

ASTM D1078.

Objective: To determine the temperature at which the vapor pressure of the liquid equals the

atmospheric pressure.

Methodology:

Apparatus Setup: A standard distillation apparatus is assembled, consisting of a round-

bottom flask, a heating mantle, a distillation head with a port for a calibrated thermometer, a

condenser, and a receiving flask.

Sample Preparation: The round-bottom flask is charged with a sample of 2-Ethylhexyl
isocyanate and a few boiling chips to ensure smooth boiling.

Heating: The sample is gradually heated. The thermometer bulb must be positioned just

below the side arm of the distillation head to accurately measure the temperature of the
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vapor that is in equilibrium with the boiling liquid.

Data Collection: The temperature is recorded when the first drop of distillate is collected in

the receiving flask and remains constant during the distillation process. This stable

temperature is the boiling point.

Pressure Correction: The ambient atmospheric pressure is recorded, and the observed

boiling point is corrected to standard pressure (760 mmHg) if necessary.

Experimental Protocol: Density Measurement
Density is precisely measured using a pycnometer or a digital density meter, which provides

high accuracy and requires small sample volumes.

Objective: To determine the mass per unit volume of the liquid at a specified temperature.

Methodology (Using a Pycnometer):

Calibration: A clean, dry pycnometer of a known volume is weighed empty (m1). It is then

filled with a reference substance of known density (e.g., deionized water) at a controlled

temperature (25 °C), and weighed again (m2). The exact volume of the pycnometer is

calculated.

Sample Measurement: The pycnometer is emptied, dried, and filled with 2-Ethylhexyl
isocyanate at the same controlled temperature (25 °C).

Weighing: The filled pycnometer is weighed (m3).

Calculation: The density (ρ) of the sample is calculated using the formula: ρ_sample = (m3 -

m1) / V_pycnometer

Visualization of Structure-Property Relationships
The following diagram illustrates the logical flow from molecular characteristics to the

macroscopic physical properties of 2-Ethylhexyl isocyanate.
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Molecular Structure of 2-Ethylhexyl Isocyanate
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Caption: Relationship between molecular structure and physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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